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Compound Name: Divin

Cat. No.: B1662691

For Researchers, Scientists, and Drug Development Professionals

Introduction

Dioscin, a natural steroidal saponin found in various plants, has demonstrated significant anti-
tumor activity in preclinical studies. These application notes provide a comprehensive overview
of the in vitro effects of Dioscin on breast cancer cell lines, with a focus on its impact on cell
viability, migration, invasion, and the underlying molecular mechanisms. The following data and
protocols are intended to serve as a guide for researchers investigating the therapeutic
potential of Dioscin in breast cancer.

Data Presentation

The anti-cancer effects of Dioscin have been quantified in two common breast cancer cell lines:
MCF-7 (estrogen receptor-positive) and MDA-MB-231 (triple-negative). The following tables
summarize the key findings from in vitro studies.

Table 1: Cytotoxicity of Dioscin on Breast Cancer Cell Lines
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Cell Line Time Point IC50 (pM)
MCF-7 24h >100

48h ~50

72h ~25

MDA-MB-231 24h >100

48h ~40

72h ~20

Table 2: Effect of Dioscin on Breast Cancer Cell Migration and Invasion[1][2]

Dioscin .
_ . Incubation .
Cell Line Assay Concentration Ti Inhibition (%)
ime
(HM)
MCF-7 Wound Healing 10 24h ~54
Transwell
o 5 48h ~95
Migration
10 48h ~99
Transwell
_ 5 48h ~95
Invasion
10 48h ~99
MDA-MB-231 Wound Healing 10 24h ~70
Transwell
S 5 48h ~91
Migration
10 48h ~99
Transwell
_ 5 48h ~91
Invasion
10 48h ~99
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Table 3: Effect of Dioscin on Mammosphere Formation[1][3]

Reduction in

. Dioscin . . .
Cell Line . Incubation Time Mammosphere Size
Concentration (pM)
(%)
MCF-7 10 48h (pre-treatment) ~84
MDA-MB-231 10 48h (pre-treatment) ~55

Table 4: Effect of Dioscin on Cell Cycle Distribution in Breast Cancer Stem-like Cells[1]

Dioscin Concentration

Cell Line Cell Cycle Phase Arrest
(M)

MCF-7 2.5,5,10 G0/G1

MDA-MB-231 2.5,5,10 G2/M

Signaling Pathways

Dioscin exerts its anti-cancer effects by modulating key signaling pathways involved in cell
proliferation, survival, and metastasis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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